Cas no 2034490-23-6 (2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide
• CAS No: 2034490-23-6
• MF: C₁₈H₂₁ClN₂OS
• MW: 348.890142202377
• CID: 5913709
• PubChem ID: 121018819
• Update Time: 2025-05-19

2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide
• 2-(2-chlorophenyl)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide
• AKOS026692774
• F6512-1799
• 2034490-23-6
• 2-(2-chlorophenyl)-N-((4-cyclohexylthiazol-2-yl)methyl)acetamide

• Inchi： 1S/C18H21ClN2OS/c19-15-9-5-4-8-14(15)10-17(22)20-11-18-21-16(12-23-18)13-6-2-1-3-7-13/h4-5,8-9,12-13H,1-3,6-7,10-11H2,(H,20,22)
• InChI Key： GVVKBPDMLIJLNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1=NC(=CS1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 348.1063122g/mol
• Monoisotopic Mass: 348.1063122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide

Introduction to 2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide (CAS No. 2034490-23-6)

2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide, identified by its CAS number 2034490-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a chlorophenyl group, a cyclohexyl-substituted thiazole ring, and an acetamide moiety, contributes to its unique chemical properties and biological interactions.

The thiazole core in this compound is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Thiazole derivatives are known to exhibit antimicrobial, anti-inflammatory, antifungal, and even anticancer properties. The presence of the 4-cyclohexyl substituent on the thiazole ring not only influences the electronic distribution of the molecule but also enhances its solubility and bioavailability, making it a promising candidate for further pharmacological exploration.

The acetamide functional group at the N-position of the molecule introduces a polar moiety that can interact with biological targets through hydrogen bonding. This feature is particularly relevant in drug design, as it allows for selective binding to specific receptors or enzymes. The combination of these structural elements makes 2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new compounds with potential therapeutic benefits. The pharmaceutical industry continuously seeks innovative molecules that can address unmet medical needs. This compound has been subjected to various in vitro and in vivo studies to evaluate its pharmacological profile. Preliminary findings suggest that it may possess significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival.

One of the most intriguing aspects of this compound is its interaction with proteins involved in tumor growth and metastasis. Studies have shown that thiazole derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes. The chlorophenyl group in the molecule may enhance binding affinity to these targets by providing additional hydrophobic interactions. Furthermore, the cyclohexyl substituent could improve metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of 2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of robust methodologies in drug discovery.

Evaluation of this compound's pharmacokinetic properties is crucial for determining its potential as a drug candidate. Studies have begun to assess its absorption, distribution, metabolism, excretion (ADME) profile using both computational modeling and experimental methods. The presence of polar functional groups like the acetamide moiety suggests that this compound may exhibit good oral bioavailability. Additionally, preliminary toxicity studies indicate that it is well-tolerated at moderate doses, although further investigation is needed to fully understand its safety profile.

The field of medicinal chemistry has seen significant advancements due to the integration of computational tools and high-throughput screening techniques. These technologies have enabled researchers to rapidly identify promising candidates from large libraries of compounds. 2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide represents an excellent example of how structure-based drug design can lead to novel therapeutics with tailored biological activities.

Future research directions for this compound include exploring its mechanism of action in greater detail and identifying potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one hold promise for addressing complex medical conditions with innovative solutions.

In conclusion,2-(2-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylacetamide (CAS No. 2034490-23-6) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its combination of favorable chemical properties and promising preclinical data positions it as a valuable asset in ongoing drug discovery efforts. Continued investigation into its therapeutic efficacy and safety will be instrumental in determining its role in future medical treatments.